(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide

• Molecular Formula: C20H19N3O2S2
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-1-(thiophene-2-carbonyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H19N3O2S2/c1-13-17(14-7-3-2-4-8-14)21-20(27-13)22-18(24)15-9-5-11-23(15)19(25)16-10-6-12-26-16/h2-4,6-8,10,12,15H,5,9,11H2,1H3,(H,21,22,24)
• InChI Key: BNPAPUKKBOGGGO-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)NC(=O)C2CCCN2C(=O)C3=CC=CS3)C4=CC=CC=C4

Description

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide, also known as MPTP, is a compound that has been widely studied for its potential use in scientific research. MPTP is a thiazole-based compound that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide is not fully understood, but it is believed to involve the conversion of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide to its metabolite, MPP+, which is a potent neurotoxin that selectively destroys dopamine-producing neurons in the brain. This process is thought to occur through the uptake of MPP+ into dopamine-producing neurons via the dopamine transporter, where it then inhibits mitochondrial function and leads to cell death.
Biochemical and Physiological Effects:
(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has a variety of biochemical and physiological effects, including the selective destruction of dopamine-producing neurons in the brain, as mentioned above. (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has also been shown to induce oxidative stress and inflammation, and may have effects on other neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide in lab experiments is its ability to selectively destroy dopamine-producing neurons in the brain, making it a useful tool for studying the pathophysiology of Parkinson's disease. However, (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide is a potent neurotoxin and must be handled with care, and its effects on other neurotransmitter systems in the brain may complicate interpretation of experimental results.

Future Directions

There are many potential future directions for research on (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide, including further investigation of its mechanism of action and its effects on other neurotransmitter systems in the brain. Additionally, (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide may have potential applications in the study of other neurological disorders, such as Alzheimer's disease and Huntington's disease. Further research is needed to fully understand the potential uses and limitations of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide in scientific research.

Synthesis Methods

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide can be synthesized using a variety of methods, but one of the most common approaches involves the condensation of 2-aminothiazole with 4-phenyl-2-butanone in the presence of a base. This reaction yields the intermediate 5-methyl-4-phenyl-2-thioxoimidazolidin-1-one, which can then be reacted with thiophene-2-carboxylic acid to form (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide.

Scientific Research Applications

(E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. One of the most notable applications of (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide is in the study of Parkinson's disease, as (E)-N-(5-methyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-1-(thiophen-2-ylcarbonyl)prolinamide has been shown to selectively destroy dopamine-producing neurons in the brain, mimicking the symptoms of Parkinson's disease in animal models.